1,N6-ETHENOADENOSINE-5'-DIPHOSPHATE SODIUM SALT
1,N6-ETHENOADENOSINE-5'-DIPHOSPHATE SODIUM SALT
Brand Name:
Vulcanchem
CAS No.:
103213-52-1
VCID:
VC0025684
InChI:
InChI=1S/C12H15N5O10P2.3Na/c18-8-6(3-25-29(23,24)27-28(20,21)22)26-12(9(8)19)17-5-14-7-10-13-1-2-16(10)4-15-11(7)17;;;/h1-2,4-6,8-9,12,18-19H,3H2,(H,23,24)(H2,20,21,22);;;/q;3*+1/p-3/t6-,8-,9-,12-;;;/m1.../s1
SMILES:
C1=CN2C=NC3=C(C2=N1)N=CN3C4C(C(C(O4)COP(=O)([O-])OP(=O)([O-])[O-])O)O.[Na+].[Na+].[Na+]
Molecular Formula:
C12H12N5Na3O10P2
Molecular Weight:
517.17
1,N6-ETHENOADENOSINE-5'-DIPHOSPHATE SODIUM SALT
CAS No.: 103213-52-1
Main Products
VCID: VC0025684
Molecular Formula: C12H12N5Na3O10P2
Molecular Weight: 517.17
CAS No. | 103213-52-1 |
---|---|
Product Name | 1,N6-ETHENOADENOSINE-5'-DIPHOSPHATE SODIUM SALT |
Molecular Formula | C12H12N5Na3O10P2 |
Molecular Weight | 517.17 |
IUPAC Name | trisodium;[[(2R,3S,4R,5R)-3,4-dihydroxy-5-imidazo[2,1-f]purin-3-yloxolan-2-yl]methoxy-oxidophosphoryl] phosphate |
Standard InChI | InChI=1S/C12H15N5O10P2.3Na/c18-8-6(3-25-29(23,24)27-28(20,21)22)26-12(9(8)19)17-5-14-7-10-13-1-2-16(10)4-15-11(7)17;;;/h1-2,4-6,8-9,12,18-19H,3H2,(H,23,24)(H2,20,21,22);;;/q;3*+1/p-3/t6-,8-,9-,12-;;;/m1.../s1 |
SMILES | C1=CN2C=NC3=C(C2=N1)N=CN3C4C(C(C(O4)COP(=O)([O-])OP(=O)([O-])[O-])O)O.[Na+].[Na+].[Na+] |
PubChem Compound | 71299679 |
Last Modified | Jan 05 2022 |
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